Cas no 124346-71-0 (3,4,5-Trimethoxy-N-methylaniline)

• Product Name: 3,4,5-Trimethoxy-N-methylaniline
• CAS No: 124346-71-0
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• MDL: MFCD11151350
• CID: 1216030
• PubChem ID: 14481985
• Update Time: 2025-05-19

3,4,5-Trimethoxy-N-methylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3,4,5-trimethoxy-N-methyl-
• 3,4,5-trimethoxy-N-methylaniline
• SCHEMBL2097204
• EN300-85437
• N-methyl-3,4,5-trimethoxyaniline
• XBSMHLZMLQNTLY-UHFFFAOYSA-N
• AKOS000250802
• Z335258860
• 124346-71-0
• 3,4,5-Trimethoxy-N-methylbenzenamine;
• DTXSID40560830
• DB-135908
• 3,4,5-Trimethoxy-N-methylaniline

• MDL： MFCD11151350
• Inchi： 1S/C10H15NO3/c1-11-7-5-8(12-2)10(14-4)9(6-7)13-3/h5-6,11H,1-4H3
• InChI Key： XBSMHLZMLQNTLY-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(=CC=1OC)NC)OC

Computed Properties

• Exact Mass: 197.10525
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 39.7Ų

Experimental Properties

• PSA: 39.72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3,4,5-Trimethoxy-N-methylaniline

Recent Advances in the Study of 3,4,5-Trimethoxy-N-methylaniline (CAS: 124346-71-0) in Chemical Biology and Pharmaceutical Research

3,4,5-Trimethoxy-N-methylaniline (CAS: 124346-71-0) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of bioactive molecules. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

One of the key areas of investigation has been the role of 3,4,5-Trimethoxy-N-methylaniline in the synthesis of novel anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on specific kinase pathways involved in tumor proliferation. The study highlighted the compound's ability to serve as a scaffold for designing targeted therapies with reduced off-target effects.

In addition to its anticancer potential, recent research has also explored the neuroprotective properties of 3,4,5-Trimethoxy-N-methylaniline. A study in Neuropharmacology (2024) reported that this compound can modulate neurotransmitter systems, suggesting its utility in developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. The study utilized advanced computational modeling to predict the compound's binding affinity to key neuronal receptors.

Another significant advancement is the optimization of synthetic routes for 3,4,5-Trimethoxy-N-methylaniline. A 2024 paper in Organic Process Research & Development detailed a green chemistry approach that improves yield and reduces environmental impact. This development is particularly relevant for scaling up production in pharmaceutical manufacturing.

Despite these promising findings, challenges remain in the clinical translation of 3,4,5-Trimethoxy-N-methylaniline-based therapies. Issues such as bioavailability and metabolic stability are currently being addressed through structural modifications and formulation strategies. Ongoing preclinical studies are expected to provide further insights into the compound's safety and efficacy profiles.

In conclusion, 3,4,5-Trimethoxy-N-methylaniline (CAS: 124346-71-0) continues to be a valuable compound in chemical biology and pharmaceutical research. Its versatile applications in drug discovery, coupled with recent advancements in synthesis and biological evaluation, position it as a promising candidate for future therapeutic development. Further research is warranted to fully exploit its potential and overcome existing limitations.